Cas no 1489634-49-2 (3-Amino-1-(2-methoxyethyl)-6-methyl-1,2-dihydropyridin-2-one)

• Product Name: 3-Amino-1-(2-methoxyethyl)-6-methyl-1,2-dihydropyridin-2-one
• CAS No: 1489634-49-2
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 5698963
• PubChem ID: 82466716
• Update Time: 2025-10-29

3-Amino-1-(2-methoxyethyl)-6-methyl-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Amino-1-(2-methoxyethyl)-6-methyl-1,2-dihydropyridin-2-one
• 1489634-49-2
• EN300-725156
• 2(1H)-Pyridinone, 3-amino-1-(2-methoxyethyl)-6-methyl-

• Inchi： 1S/C9H14N2O2/c1-7-3-4-8(10)9(12)11(7)5-6-13-2/h3-4H,5-6,10H2,1-2H3
• InChI Key： INJZFNGPYLZAJL-UHFFFAOYSA-N
• SMILES： O(C)CCN1C(C(=CC=C1C)N)=O

Computed Properties

• Exact Mass: 182.105527694g/mol
• Monoisotopic Mass: 182.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 55.6Ų

Experimental Properties

• Density: 1.107±0.06 g/cm3(Predicted)
• Boiling Point: 345.8±42.0 °C(Predicted)
• pka: 4.09±0.20(Predicted)

Additional information on 3-Amino-1-(2-methoxyethyl)-6-methyl-1,2-dihydropyridin-2-one

3-Amino-1-(2-methoxyethyl)-6-methyl-1,2-dihydropyridin-2-one (CAS No. 1489634-49-2): An Overview of a Promising Compound in Pharmaceutical Research

3-Amino-1-(2-methoxyethyl)-6-methyl-1,2-dihydropyridin-2-one (CAS No. 1489634-49-2) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of pyridinones, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to 3-Amino-1-(2-methoxyethyl)-6-methyl-1,2-dihydropyridin-2-one.

Chemical Structure and Properties

3-Amino-1-(2-methoxyethyl)-6-methyl-1,2-dihydropyridin-2-one is a derivative of pyridinone with a molecular formula of C₁₀H₁₅N₃O₂. The compound features a six-membered pyridine ring with a ketone group at the 2-position, an amino group at the 3-position, a methyl group at the 6-position, and a 2-methoxyethyl substituent at the 1-position. The presence of these functional groups imparts unique chemical and biological properties to the molecule. The amino group can participate in hydrogen bonding interactions, while the methoxyethyl substituent enhances solubility and lipophilicity.

The molecular weight of 3-Amino-1-(2-methoxyethyl)-6-methyl-1,2-dihydropyridin-2-one is approximately 205.24 g/mol. It is typically a white crystalline solid with a melting point ranging from 150°C to 155°C. The compound is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but it has limited solubility in water. These properties make it suitable for various pharmaceutical applications where solubility and stability are crucial.

Synthesis Methods

The synthesis of 3-Amino-1-(2-methoxyethyl)-6-methyl-1,2-dihydropyridin-2-one has been reported in several research papers. One common method involves the condensation of an appropriate aldehyde with an amino acid derivative followed by cyclization to form the pyridinone ring. For example, a typical synthetic route starts with the reaction of 3-aminoacrylonitrile with 2-methoxyacetaldehyde in the presence of a base such as potassium carbonate. The resulting intermediate is then treated with methyl iodide to introduce the methyl group at the 6-position. Finally, hydrolysis of the nitrile group yields the desired product.

An alternative synthetic approach involves the use of microwave-assisted synthesis to enhance reaction efficiency and reduce reaction times. This method has been shown to be particularly effective in producing high yields of 3-Amino-1-(2-methoxyethyl)-6-methyl-1,2-dihydropyridin-2-one. The use of microwave irradiation not only accelerates the reaction but also minimizes side reactions and impurities.

Biological Activities and Therapeutic Potential

3-Amino-1-(2-methoxyethyl)-6-methyl-1,2-dihydropyridin-2-one has been extensively studied for its biological activities and potential therapeutic applications. Recent research has highlighted its anti-inflammatory properties, which are attributed to its ability to inhibit pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). In vitro studies have shown that this compound can effectively reduce inflammation in human cell lines without causing significant cytotoxicity.

In addition to its anti-inflammatory effects, 3-Amino-1-(2-methoxyethyl)-6-methyl-1,2-dihydropyridin-2-one has demonstrated promising antiviral activity against several viral strains. A study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory effects on influenza A virus replication by interfering with viral RNA synthesis. This finding suggests that it could be a potential candidate for developing antiviral drugs.

The anticancer properties of 3-Amino-1-(2-methoxyethyl)-6-methyl-1,2-dihydropyridin-2-one have also been investigated. Preclinical studies have shown that it can induce apoptosis in various cancer cell lines by modulating key signaling pathways such as p53 and Bcl-2. These findings indicate that this compound may have therapeutic potential for treating certain types of cancer.

Clinical Trials and Future Prospects

To date, no clinical trials have been conducted specifically on 3-Amino-1-(2-methoxyethyl)-6-methyl-1,2-dihydropyridin-2-one. However, preclinical studies have provided strong evidence supporting its safety and efficacy in animal models. These results have paved the way for further clinical evaluation.

The development of new drugs based on this compound is currently underway by several pharmaceutical companies. Researchers are focusing on optimizing its pharmacokinetic properties to enhance bioavailability and reduce side effects. Additionally, efforts are being made to identify suitable drug delivery systems that can improve its therapeutic index.

In conclusion, 3-Amino-1-(2-methoxyethyl)-6-methyl-1,2-dihydropyridin-2-one (CAS No. 1489634-49-2) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in the pharmaceutical industry. As more studies are conducted and clinical trials progress, it is likely that this compound will play an increasingly important role in addressing unmet medical needs.